N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]oxamide
• InChI: InChI=1S/C22H25N3O4/c1-16(26)24-18-7-9-19(10-8-18)25-21(28)20(27)23-15-22(11-13-29-14-12-22)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,23,27)(H,24,26)(H,25,28)
• InChI Key: MCYKHXPVJIPAHB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol
• CAS No.: 1091081-79-6

Description

N-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide (NAPE) is a novel compound with a wide range of applications in scientific research. NAPE has been studied extensively in the fields of biochemistry, physiology, and pharmacology. It is a small molecule that can act as a ligand for various receptors, making it a useful tool for studying cell signaling pathways. NAPE has also been used in drug development, as it can bind to and modulate the activity of certain enzymes and receptors.

Scientific Research Applications

N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide has been used extensively in scientific research. It has been used as a tool to study cell signaling pathways, as it can act as a ligand for various receptors. This compound has also been used in drug development, as it can bind to and modulate the activity of certain enzymes and receptors. In addition, this compound has been used to study the effects of various drugs and compounds on the body, as well as to study the biochemical and physiological effects of certain diseases.

Mechanism of Action

N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide acts as a ligand for various receptors, including G-protein-coupled receptors, tyrosine kinase receptors, and nuclear receptors. When this compound binds to a receptor, it can activate or inhibit the receptor, depending on the receptor's type and the concentration of this compound. This compound can also modulate the activity of certain enzymes, such as cyclooxygenase, which can lead to changes in cell signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and receptors, leading to changes in cell signaling pathways. This compound has also been shown to affect the expression of certain genes, as well as the production of various proteins. In addition, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide is a small molecule that can act as a ligand for various receptors, making it a useful tool for studying cell signaling pathways. This compound has also been used in drug development, as it can bind to and modulate the activity of certain enzymes and receptors. The advantages of using this compound in lab experiments include its small size, low cost, and ability to bind to various receptors. The main limitation of this compound is that it has a short half-life, which can limit its use in long-term experiments.

Future Directions

The future of N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide is promising, as its wide range of applications in scientific research continues to expand. Future research may focus on further exploring the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Additionally, further research may be conducted to explore the potential of this compound as a drug delivery agent, as well as its potential as an imaging agent. Finally, future research may focus on further exploring the potential of this compound as a ligand for various receptors, as well as its potential for modulating the activity of certain enzymes.

Synthesis Methods

N'-(4-acetamidophenyl)-N-[(4-phenyloxan-4-yl)methyl]ethanediamide can be synthesized from 4-acetamidophenol, 4-phenyloxan-4-ylmethylbromide, and ethylenediamine. The synthesis involves a multi-step reaction, starting with the condensation of 4-acetamidophenol and 4-phenyloxan-4-ylmethylbromide to form an intermediate. This intermediate is then reacted with ethylenediamine to yield this compound. This reaction is usually performed in anhydrous solvent, such as acetonitrile, and is catalyzed by a base, such as potassium carbonate.